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Compound of Interest

Compound Name: RED 19

Cat. No.: B1170737 Get Quote

Essential Safety and Handling Guide for RED 19
Disclaimer: The identity of "RED 19" is not definitively established in common chemical

databases. This guide addresses the most probable candidates based on available safety data

sheets: Solvent Red 19 (CAS 6368-72-5), Disperse Red 19 (CAS 2734-52-3), and the closely

related Sudan Red G (Solvent Red 1, CAS 1229-55-6). Researchers must confirm the exact

chemical identity and CAS number of their substance before implementing any safety

protocols. The information provided herein is for professional research and development use

only.[1]

Immediate Safety Concerns
These substances are categorized as harmful and may pose significant health risks. Immediate

concerns include irritation to the skin, eyes, and respiratory system.[2] Some related

compounds are suspected carcinogens and genotoxins.[3][4]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention.[2][5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water.[2][5] If irritation persists, consult a physician.[6]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical attention if irritation persists.

[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and consult a physician.

Never give anything by mouth to an unconscious person.[5]

Personal Protective Equipment (PPE)
To ensure safety when handling these substances, the following personal protective equipment

is mandatory.

PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust, preventing serious eye

irritation.[2]

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

can cause irritation and

potential allergic reactions.[2]

[4]

Skin and Body Protection
Laboratory coat and

appropriate protective clothing.

Minimizes skin exposure to the

chemical.[2]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated.

Prevents inhalation of dust or

fumes, which may cause

respiratory irritation.[2]

Operational Plans
Adherence to proper operational procedures is critical to minimize exposure and ensure a safe

laboratory environment.

Handling and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://aksci.com/sds/T785_SDS.pdf
https://www.chemicalbook.com/msds/disperse-red-19.pdf
https://aksci.com/sds/T785_SDS.pdf
https://aksci.com/sds/T785_SDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/sigma/s4136
https://aksci.com/sds/T785_SDS.pdf
https://aksci.com/sds/T785_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle these substances in a well-ventilated area or a chemical fume

hood.[2]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the

laboratory.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[2]

Accidental Release Measures:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[2]

Clean-up: For solid spills, sweep up and shovel the material. For liquid spills, absorb with an

inert material. Place the waste into a suitable, closed container for disposal.[2][6]

Disposal Plans
Proper disposal of "RED 19" and its containers is crucial to prevent environmental

contamination and adhere to regulations.

Waste Disposal:

Consult Regulations: Disposal must be in accordance with local, regional, and national

regulations.[6]

Licensed Disposal Service: It is recommended to contact a licensed professional waste

disposal service to dispose of this material.[6]

Container Disposal: Dispose of empty containers as unused product. Do not dispose of with

household garbage.[6]
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Experimental Protocols
The following is a general protocol for preparing a solution from a solid dye, which is a common

procedure in a laboratory setting.

Protocol: Preparation of a Dye Solution

Pre-weighing Preparation: In a chemical fume hood, place a clean, empty beaker on a tared

analytical balance.

Weighing the Dye: Carefully weigh the desired amount of the solid dye into the beaker.

Initial Solubilization: Add a small amount of the appropriate solvent to the beaker and gently

swirl to dissolve the solid.

Transfer to Volumetric Flask: Quantitatively transfer the solution to a volumetric flask of the

desired final volume.

Rinsing: Rinse the beaker with a small amount of the solvent and add the rinsing to the

volumetric flask to ensure all the dye is transferred.

Final Dilution: Add the solvent to the volumetric flask up to the calibration mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Mandatory Visualizations
The following diagrams illustrate key workflows for handling and disposing of "RED 19."
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Caption: General laboratory workflow for handling hazardous chemicals.
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Caption: Procedural flow for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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